Cas no 1361846-86-7 (2-Chloro-3-(3,5-dichlorophenyl)pyridine)

• Product Name: 2-Chloro-3-(3,5-dichlorophenyl)pyridine
• CAS No: 1361846-86-7
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4926995
• Update Time: 2025-05-23

2-Chloro-3-(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-8-4-7(5-9(13)6-8)10-2-1-3-15-11(10)14/h1-6H
• InChI Key： UCHJLBKBWQQARH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(3,5-dichlorophenyl)pyridine

2-Chloro-3-(3,5-Dichlorophenyl)Pyridine: A Comprehensive Overview

The compound 2-Chloro-3-(3,5-dichlorophenyl)pyridine, identified by the CAS number 1361846-86-7, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at specific positions. The presence of multiple chlorine substituents imparts distinct chemical properties, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of 2-Chloro-3-(3,5-dichlorophenyl)pyridine in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The compound's ability to undergo various chemical transformations has made it a cornerstone in medicinal chemistry, where it serves as a building block for complex molecular architectures.

In addition to its pharmacological applications, 2-Chloro-3-(3,5-dichlorophenyl)pyridine has also found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as in the development of advanced semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated its potential to enhance device performance by improving charge transport characteristics.

The synthesis of 2-Chloro-3-(3,5-dichlorophenyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern research and industrial applications.

From an environmental perspective, the stability and biodegradability of 2-Chloro-3-(3,5-dichlorophenyl)pyridine have been extensively studied. Research indicates that the compound exhibits moderate persistence in certain environmental conditions, which necessitates careful handling and disposal procedures to minimize ecological impact.

In conclusion, 2-Chloro-3-(3,5-dichlorophenyl)pyridine (CAS No. 1361846-86-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and synthetic flexibility continue to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to play an even more pivotal role in the development of advanced materials and therapeutic agents.